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Compound of Interest

Compound Name: Methyl Cedryl Ketone

Cat. No.: B15599383

An In-depth Technical Guide to Methyl Cedryl Ketone

Chemical Identification

Methyl cedryl ketone, a synthetic fragrance ingredient, is known for its characteristic woody
and ambery scent.[1][2] It is widely used in the fragrance industry as a fixative and to impart
depth and volume to perfumes, cosmetics, and soaps.[1][2][3]

e |[UPAC Name: 1-[(1R,2R,5S,7R)-2,6,6,8-tetramethyltricyclo[5.3.1.0%,°Jundec-8-en-9-
yllethanone[1][4]

« CAS Number: 32388-55-9[1][3][5][6][7][8][9]

e Synonyms: Acetyl cedrene, Vertofix, Lixetone, Cedryl methyl ketone[1][4][6][7][9]

Physicochemical Properties

The following table summarizes the key physicochemical properties of methyl cedryl ketone.
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Property Value Reference
Molecular Formula C17H260 [A151071181[10]
Molecular Weight 246.39 g/mol [7108][11]
Appearance Clear yellow to brown liquid [9][10]

Strong, woody, ambery, musk-

Odor e [9][10]
Boiling Point 272 °C at 760 mmHg [BI[9][11]
Density 0.997 g/mL at 25 °C [8][11]
Refractive Index n20/D 1.516 [8][11]
Flash Point > 100 °C [8][o1[11]

- 1.278 mg/L at 25 °C
Water Solubility (estimated) [©]
estimate

Synthesis of Methyl Cedryl Ketone

Methyl cedryl ketone is typically synthesized via the Friedel-Crafts acylation of cedrene with
acetic anhydride.[7][12] Cedrene, the starting material, is a tricyclic sesquiterpene obtained
from cedarwood oil.[2][13] The reaction is catalyzed by an acid, with modern methods favoring
the use of solid superacids for a more environmentally friendly process.[7]

Experimental Protocol: Synthesis using a Solid
Superacid Catalyst

This protocol is based on the method described in Chinese patent CN101265170B.[7]
Materials:

o Cedrene

o Acetic anhydride

e Solid superacid catalyst (e.g., SO427/TiO2-SiO2)
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» Reaction vessel with stirring and temperature control
o Filtration apparatus

« Distillation apparatus (for vacuum distillation)
Procedure:

e Charge the reaction vessel with cedrene and acetic anhydride. The molar ratio of acetic
anhydride to cedrene should be in the range of 1:1 to 15:1.

e With stirring, add the solid superacid catalyst. The amount of catalyst should be 1% to 10%
of the weight of the cedrene.

e Heat the reaction mixture to a temperature between 10 °C and 120 °C.

e Maintain the reaction at the chosen temperature with continuous stirring for a minimum of 3
hours.

 After the reaction is complete, cool the mixture to room temperature.

o Separate the solid catalyst from the liquid mixture by filtration. The catalyst can be recovered
and reused.

o The filtrate, containing the crude product, is then subjected to vacuum distillation to remove
unreacted acetic anhydride and acetic acid byproduct.

o The remaining crude methyl cedryl ketone can be further purified by fractional distillation.
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Synthesis workflow for methyl cedryl ketone.

Analytical Methodology

Gas chromatography (GC) is a standard method for determining the purity of methyl cedryl
ketone.[10] Coupling GC with mass spectrometry (GC-MS) allows for definitive identification
and quantification.

Experimental Protocol: Gas Chromatography-Mass
Spectrometry (GC-MS)
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This is a general protocol that can be adapted for the analysis of methyl cedryl ketone.
Instrumentation:
o Gas chromatograph with a mass spectrometer detector (GC-MS)

o Capillary column suitable for separating terpenes and related compounds (e.g., a non-polar
or mid-polar column like a 5% phenyl-methylpolysiloxane column).

Procedure:

o Sample Preparation: Dilute the methyl cedryl ketone sample in a suitable solvent (e.qg.,
hexane or diethyl ether) to an appropriate concentration for GC-MS analysis.

« Injection: Inject a small volume (e.g., 1 yL) of the prepared sample into the GC inlet.

o Chromatographic Separation: The components of the sample are separated on the GC
column based on their volatility and interaction with the stationary phase. A typical
temperature program would start at a lower temperature and ramp up to a higher
temperature to ensure the elution of all components.

o Mass Spectrometry: As the separated components elute from the GC column, they enter the
mass spectrometer, where they are ionized and fragmented. The resulting mass spectrum is
a fingerprint of the molecule, allowing for its identification by comparison to a spectral library
or by interpretation of the fragmentation pattern.

o Data Analysis: The purity of the methyl cedryl ketone is determined by the relative peak
area in the chromatogram.
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Analytical workflow for methyl cedryl ketone.

Toxicology and Biological Activity

Methyl cedryl ketone is primarily of interest for its fragrance properties. However, its potential
for biological activity, particularly skin sensitization, is a key consideration for its safe use.

Toxicological Data
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Endpoint Result Species Reference
LDso (Oral) > 5.2 mL/kg Rat [8]
LDso (Dermal) > 2 g/kg Rabbit [8]
Genotoxicity Not genotoxic In vitro assays [1]

Developmental

100 mg/kg/da Rat 5
Toxicity NOAEL Jraeay ]
Repeated Dose
Toxicity NOAEL 20.28 mg/kg/day Rat [1]

(Dermal)

, o Classified as a skin
Skin Sensitization N [11]
sensitizer (1B)

Skin Sensitization

Methyl cedryl ketone is classified as a skin sensitizer, meaning it can cause an allergic skin
reaction after repeated contact.[11] The mechanism of skin sensitization by small molecules
(haptens) like methyl cedryl ketone is understood to follow an Adverse Outcome Pathway
(AOP).

Signaling Pathway: Adverse Outcome Pathway for
Skin Sensitization

The AOP for skin sensitization is a conceptual framework that describes the sequence of
events from the initial interaction of a chemical with the skin to the development of an allergic
reaction.

e Molecular Initiating Event (MIE): The chemically reactive hapten (or its metabolite) covalently
binds to skin proteins. For a ketone like methyl cedryl ketone, this could potentially occur
through Schiff base formation with lysine residues in proteins.

» Keratinocyte Activation: The modified proteins are recognized by keratinocytes, the main
cells of the epidermis, which then release pro-inflammatory signaling molecules.
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o Dendritic Cell Activation: Dendritic cells (immune cells in the skin) are activated by the
inflammatory signals and take up the hapten-protein complexes.

o T-Cell Proliferation: The activated dendritic cells migrate to the lymph nodes, where they
present the hapten to T-cells, leading to the proliferation of hapten-specific T-cells. This is the
induction phase of sensitization. Subsequent exposure to the same hapten will lead to a
more rapid and robust activation of these memory T-cells, resulting in allergic contact
dermatitis.
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Adverse Outcome Pathway for skin sensitization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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